Cas no 1040634-80-7 (2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1040634-80-7
• MF: C₂₁H₁₄FN₅O₂
• MW: 387.366567134857
• CID: 5383664
• Update Time: 2025-07-19

2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyrazin-4(5H)-one
• 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C21H14FN5O2/c22-16-8-6-14(7-9-16)17-12-18-21(28)26(10-11-27(18)24-17)13-19-23-20(25-29-19)15-4-2-1-3-5-15/h1-12H,13H2
• InChI Key： FYDXWGOUBWIYQT-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(F)C=C3)=NN1C=CN(CC1ON=C(C3=CC=CC=C3)N=1)C2=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.2±60.0 °C(Predicted)
• pka: -2.13±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Comprehensive Overview of 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1040634-80-7)

In the realm of pharmaceutical and agrochemical research, the compound 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1040634-80-7) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic molecule combines a pyrazolo[1,5-a]pyrazin-4-one core with a 1,2,4-oxadiazole moiety, making it a subject of interest in drug discovery and material science. Researchers are particularly intrigued by its fluorophenyl and phenyl-oxadiazole substituents, which contribute to its electronic properties and binding affinity.

The compound's CAS No. 1040634-80-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in modern synthetic chemistry. Its structural complexity aligns with current trends in fragment-based drug design and targeted kinase inhibition, two hot topics in medicinal chemistry. The presence of the 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capacity, makes this compound a promising candidate for optimizing pharmacokinetic profiles in lead optimization studies.

From a synthetic perspective, 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one exemplifies contemporary strategies in heterocyclic coupling reactions. The pyrazolo-pyrazinone scaffold can be constructed via palladium-catalyzed cross-coupling or cyclocondensation methods, while the oxadiazole moiety typically requires oxidative cyclization of amidoxime intermediates. These synthetic routes are often explored in answers to common search queries like "efficient oxadiazole synthesis" or "pyrazolo-pyrazinone derivatives."

Thermodynamic studies of CAS No. 1040634-80-7 reveal interesting properties relevant to molecular docking and QSAR modeling. The fluorophenyl group provides electron-withdrawing characteristics that influence the compound's dipole moment, while the oxadiazole-methyl linker offers rotational flexibility for conformational adaptation in biological targets. Such features are crucial for researchers investigating allosteric modulation or protein-ligand interactions, frequent topics in computational chemistry forums.

In material science applications, the conjugated system of 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one shows potential for organic electronics. The alternating donor-acceptor architecture between the pyrazolo-pyrazinone and oxadiazole units suggests possible applications in OLED materials or organic semiconductors, aligning with industry demands for novel π-conjugated systems.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The fluorine-19 NMR signal from the 4-fluorophenyl group serves as a distinctive marker, while the proton-rich pyrazolo-pyrazinone moiety produces complex splitting patterns that challenge spectral interpretation—a subject of numerous online discussions among analytical chemists.

The stability profile of CAS No. 1040634-80-7 under various pH conditions makes it suitable for formulation studies, particularly in prodrug development. The oxadiazole ring's resistance to hydrolytic cleavage contrasts with the potential lability of the pyrazin-4-one carbonyl, creating an interesting balance between metabolic stability and controlled degradation—key considerations in preclinical development workflows.

Patent literature reveals growing interest in 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one as a scaffold for kinase inhibitors, particularly in oncology research. Its structural features mimic ATP-competitive binding motifs while offering improved selectivity profiles—a frequent search topic among medicinal chemists optimizing tyrosine kinase inhibitors.

Environmental fate studies of this compound are emerging, with particular focus on its photostability and biodegradation pathways. The fluorine substituent and heteroaromatic systems influence its persistence in ecosystems, making it a relevant case study for green chemistry initiatives seeking to balance efficacy with environmental responsibility.

In conclusion, 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1040634-80-7) represents a versatile chemical entity bridging multiple disciplines. Its unique architecture continues to inspire research in drug discovery, material science, and analytical methodology, addressing numerous contemporary challenges in molecular design and application.